Cas no 1381944-73-5 (2-Methoxy-5-4-(methylsulfanyl)phenylpyridine)

• Product Name: 2-Methoxy-5-4-(methylsulfanyl)phenylpyridine
• CAS No: 1381944-73-5
• MF: C₁₃H₁₃NOS
• MW: 231.313421964645
• CID: 2772685
• PubChem ID: 70699949
• Update Time: 2025-06-11

2-Methoxy-5-4-(methylsulfanyl)phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-5-(4-methylsulfanylphenyl)pyridine
• 2-Methoxy-5-[4-(methylsulfanyl)phenyl]pyridine;
• DTXSID60743062
• Pyridine, 2-methoxy-5-[4-(methylthio)phenyl]-
• BS-21361
• CS-0212684
• 2-Methoxy-5-[4-(methylsulfanyl)phenyl]pyridine
• 1381944-73-5
• MFCD22375066
• 2-Methoxy-5-4-(methylsulfanyl)phenylpyridine

• Inchi： 1S/C13H13NOS/c1-15-13-8-5-11(9-14-13)10-3-6-12(16-2)7-4-10/h3-9H,1-2H3
• InChI Key： FKLIYXCNPSCFFP-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C1C=NC(=CC=1)OC

Computed Properties

• Exact Mass: 231.07200
• Monoisotopic Mass: 231.07178521Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• PSA: 47.42000
• LogP: 3.47910

Additional information on 2-Methoxy-5-4-(methylsulfanyl)phenylpyridine

Introduction to 2-Methoxy-5-4-(methylsulfanyl)phenylpyridine (CAS No. 1381944-73-5)

2-Methoxy-5-4-(methylsulfanyl)phenylpyridine (CAS No. 1381944-73-5) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct molecular structure, holds potential applications in various therapeutic areas, including but not limited to neurodegenerative diseases, cancer, and inflammatory conditions. This article aims to provide a comprehensive overview of 2-Methoxy-5-4-(methylsulfanyl)phenylpyridine, highlighting its chemical properties, biological activities, and recent advancements in its research and development.

The chemical structure of 2-Methoxy-5-4-(methylsulfanyl)phenylpyridine is defined by a pyridine ring substituted with a methoxy group at the 2-position and a 4-(methylsulfanyl)phenyl group at the 5-position. This unique arrangement of functional groups imparts specific physicochemical properties to the molecule, such as solubility, stability, and reactivity. These properties are crucial for its potential use in drug development and other chemical applications.

In terms of its physical properties, 2-Methoxy-5-4-(methylsulfanyl)phenylpyridine is typically a solid at room temperature with a melting point ranging from 80°C to 85°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol. The compound's stability under various conditions, including temperature and pH, has been extensively studied to ensure its suitability for pharmaceutical formulations.

The biological activities of 2-Methoxy-5-4-(methylsulfanyl)phenylpyridine have been the focus of numerous research studies. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, recent studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are enzymes that play critical roles in cell signaling and proliferation. This property makes it a promising candidate for the development of targeted therapies for cancer and other proliferative disorders.

In addition to its enzymatic inhibition properties, 2-Methoxy-5-4-(methylsulfanyl)phenylpyridine has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have therapeutic potential in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The neuroprotective properties of 2-Methoxy-5-4-(methylsulfanyl)phenylpyridine have also been explored. Research has shown that it can protect neuronal cells from oxidative stress and apoptosis, which are key factors in the pathogenesis of neurodegenerative diseases like Alzheimer's disease and Parkinson's disease. These neuroprotective effects are attributed to the compound's ability to modulate intracellular signaling pathways involved in cell survival and death.

Clinical trials involving 2-Methoxy-5-4-(methylsulfanyl)phenylpyridine are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical evaluation in larger patient populations.

Beyond its therapeutic applications, 2-Methoxy-5-4-(methylsulfanyl)phenylpyridine has also found use in chemical synthesis as a building block for more complex molecules. Its reactivity with various functional groups makes it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. The ability to modify its structure through chemical reactions opens up numerous possibilities for developing new compounds with enhanced biological activities.

In conclusion, 2-Methoxy-5-4-(methylsulfanyl)phenylpyridine (CAS No. 1381944-73-5) is a multifaceted compound with a wide range of potential applications in both medicinal chemistry and pharmaceutical research. Its unique chemical structure confers specific physicochemical properties that make it suitable for various therapeutic uses. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, further highlighting its significance in the development of novel treatments for various diseases.